Cas no 1365692-79-0 (2-(9,9-Dimethyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(9,9-Dimethyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1365692-79-0
• MF: C₂₁H₂₅BO₂
• MW: 320.233006238937
• MDL: MFCD30187267
• CID: 2199934
• PubChem ID: 354335599
• Update Time: 2025-09-28

2-(9,9-Dimethyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(9,9-Dimethyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 9,9-dimethylfluorene-4-boric acid pinacol ester
• 9,9-Dimethyl-9H-fluorene-4-boronic Acid Pinacol Ester
• 9,9-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-9H-fluorene
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9-dimethylfluorene
• D5408
• 2-(9,9-DIMETHYLFLUOREN-4-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• 1365692-79-0
• DB-103728
• MFCD30187267
• 9,9-Dimethylfluorene-4-boronic Acid pinacol ester
• SCHEMBL15096947
• 1,3,2-Dioxaborolane, 2-(9,9-dimethyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-
• 4 - BORIC ACID PINACOL ESTER - 9, 9 - DIMETHYL FLUORENE
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan -2-yl)-9,9-dimethylfluorene
• AS-80260
• (9,9-Dimethyl-9H-fluoren-4-yl)boronic acid pinacol ester
• CS-0369363
• F15350

• MDL： MFCD30187267
• Inchi： 1S/C21H25BO2/c1-19(2)15-11-8-7-10-14(15)18-16(19)12-9-13-17(18)22-23-20(3,4)21(5,6)24-22/h7-13H,1-6H3
• InChI Key： OIPUMEUHUKJHRJ-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC3=C2C2C=CC=CC=2C3(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 320.1947602g/mol
• Monoisotopic Mass: 320.1947602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 140.0 to 144.0 deg-C

Additional information on 2-(9,9-Dimethyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-(9,9-Dimethyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1365692-79-0)

In the realm of organic chemistry and materials science, 2-(9,9-Dimethyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1365692-79-0) has emerged as a pivotal compound due to its unique structural properties and versatile applications. This boronic ester derivative, often referred to as a fluorene-based boronate, is widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern synthetic chemistry. Its significance is further amplified by its role in the development of organic electronic materials, including OLEDs (Organic Light-Emitting Diodes) and OPVs (Organic Photovoltaics), which are at the forefront of sustainable technology innovations.

The molecular structure of this compound features a fluorene core substituted with a dioxaborolane group, which enhances its stability and reactivity in synthetic transformations. Researchers and industries alike are increasingly interested in CAS 1365692-79-0 due to its ability to facilitate the construction of complex π-conjugated systems, a critical requirement for high-performance organic semiconductors. This aligns with the growing demand for green chemistry solutions and energy-efficient materials, topics that dominate current scientific discourse and Google Scholar searches.

One of the most frequently asked questions about 2-(9,9-Dimethyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane revolves around its synthetic scalability and purification methods. Given its relevance in pharmaceutical intermediates and advanced material synthesis, optimizing its production process is a hot topic in ACS (American Chemical Society) publications and patent filings. Additionally, its compatibility with microwave-assisted synthesis and flow chemistry techniques has been explored to reduce reaction times and improve yields, addressing the industry's push for cost-effective manufacturing.

From an SEO perspective, keywords such as "fluorene boronate applications", "CAS 1365692-79-0 supplier", and "dioxaborolane derivatives in OLEDs" are highly searched, reflecting the compound's commercial and academic relevance. Its role in carbon-carbon bond formation and polymer chemistry further cements its position as a multifunctional building block. Notably, the compound's thermal stability and solubility profiles make it a preferred choice for researchers working on solution-processable electronic devices, a niche yet rapidly expanding market.

In conclusion, 2-(9,9-Dimethyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a convergence of cutting-edge research and industrial applicability. Its integration into next-generation technologies underscores the importance of continued exploration into its properties and potential. As the scientific community strives for sustainable innovation, this compound will undoubtedly remain a focal point in both peer-reviewed journals and industry reports.